Cas no 14685-06-4 (7H-Furo[3,2-g][1]benzopyran-7-one,4-[(2R)-2-hydroxy-3-methylbutoxy]-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(2R)-2-hydroxy-3-methylbutoxy]-
• CAS No: 14685-06-4
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• CID: 175597
• PubChem ID: 159751
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,4-[(2R)-2-hydroxy-3-methylbutoxy]- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(2R)-2-hydroxy-3-methylbutoxy]-
• 4-[(2R)-2-hydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
• pranferol
• 4-{[(2R)-2-hydroxy-3-methylbutyl]oxy}-7H-furo[3,2-g]chromen-7-one
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-(2-hydroxy-3-methylbutoxy)-, (-)-
• (-)-4-[(2-Hydroxy-3-methylbutyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• XP163687
• 14685-06-4
• DTXSID20163525
• (-)-Pranferol

• Inchi： 1S/C16H16O5/c1-9(2)12(17)8-20-16-10-3-4-15(18)21-14(10)7-13-11(16)5-6-19-13/h3-7,9,12,17H,8H2,1-2H3/t12-/m0/s1
• InChI Key： JZRGHDSNRVNBNT-LBPRGKRZSA-N
• SMILES： O(C1=C2C=CC(=O)OC2=CC2=C1C=CO2)C[C@@H](C(C)C)O

Computed Properties

• Exact Mass: 288.09978
• Monoisotopic Mass: 288.099774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9
• XLogP3: 3

Experimental Properties

• Density: 1.296
• Boiling Point: 491.4°Cat760mmHg
• Flash Point: 251°C
• Refractive Index: 1.605
• PSA: 68.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens